Cas no 2034225-59-5 (N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[2,3-d]pyrimidin-4-amine)

• Product Name: N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[2,3-d]pyrimidin-4-amine
• CAS No: 2034225-59-5
• MF: C₁₃H₁₁N₇OS
• MW: 313.337739229202
• CID: 5333362
• Update Time: 2025-05-21

N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thieno[2,3-d]pyrimidin-4-amine
• N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thieno[2,3-d]pyrimidin-4-amine
• N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C13H11N7OS/c1-20-6-8(4-17-20)11-18-10(21-19-11)5-14-12-9-2-3-22-13(9)16-7-15-12/h2-4,6-7H,5H2,1H3,(H,14,15,16)
• InChI Key： ROBAUCALTBLDAK-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2NCC1=NC(C2C=NN(C)C=2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 123

Additional information on N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[2,3-d]pyrimidin-4-amine

N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[2,3-d]pyrimidin-4-amine - A Comprehensive Overview

The compound N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thieno[2,3-d]pyrimidin-4-amine, identified by the CAS number 2034225-59-5, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their unique structural properties and promising biological activities. The molecule's structure incorporates a thienopyrimidine core, which is a fused bicyclic system consisting of a thiophene ring and a pyrimidine ring. This core is further substituted with a 1,2,4-oxadiazole moiety and a methylated pyrazole group, making it a highly functionalized compound with potential applications in drug discovery.

The synthesis of this compound involves a series of intricate organic reactions that highlight the importance of precise control over reaction conditions. The construction of the thienopyrimidine ring system typically requires multi-component reactions or stepwise cyclization processes. The incorporation of the 1,2,4-oxadiazole group is achieved through nucleophilic substitution or coupling reactions, while the pyrazole moiety is introduced via either alkylation or condensation reactions. These steps underscore the complexity of modern organic synthesis and the need for advanced methodologies to construct such elaborate molecular architectures.

Recent studies have focused on evaluating the biological activity of this compound in various disease models. Preclinical data suggest that it exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, its ability to modulate signaling pathways associated with neurodegenerative diseases has been explored in vitro and in vivo models. These findings highlight the compound's potential as a lead molecule for drug development programs targeting chronic inflammatory conditions and neurodegenerative disorders.

The structural features of this compound play a crucial role in its biological activity. The thienopyrimidine core provides aromatic stability and serves as a platform for further functionalization. The 1,2,4-oxadiazole group introduces electron-withdrawing effects that can enhance the molecule's binding affinity to target proteins. Furthermore, the methylated pyrazole group contributes to hydrogen bonding interactions and increases the compound's solubility in physiological conditions. These attributes collectively enhance the molecule's pharmacokinetic profile and bioavailability.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and purity, which are critical parameters for ensuring reproducibility in biological assays. High-resolution mass spectrometry (HRMS) has been particularly instrumental in determining the exact molecular formula and confirming the absence of impurities.

In terms of therapeutic applications, this compound represents a novel approach to targeting diseases characterized by chronic inflammation and oxidative stress. Its ability to inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL6) has been demonstrated in cell culture models. Furthermore, its antioxidant properties suggest potential utility in mitigating oxidative damage associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The development of this compound also underscores the importance of interdisciplinary collaboration in drug discovery. Researchers from diverse fields such as organic chemistry, pharmacology, and computational biology have contributed to its characterization and optimization. Computational modeling techniques such as molecular docking have been employed to predict binding affinities to target proteins and guide further structural modifications.

In conclusion, N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4 oxadiazol 5 ylmethyl}thieno[2 3 d]pyrimidin 4 amine represents a cutting-edge advancement in medicinal chemistry. Its unique structure combines multiple functional groups that confer favorable pharmacological properties, making it an attractive candidate for therapeutic development. As research continues to unravel its full potential, this compound stands at the forefront of efforts to address unmet medical needs in inflammation and neurodegeneration.